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Compound of Interest

Compound Name: 2-Acetamido-6-methylpyridine

Cat. No.: B189426 Get Quote

A Comparative Analysis of the Physicochemical
Properties of 2-Acetamido-6-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties of 2-Acetamido-
6-methylpyridine and a structurally related alternative, 2-Amino-6-methylpyridine. The data

presented is supported by established experimental protocols, offering a comprehensive

resource for research and development applications.

Physicochemical Properties: A Comparative
Overview
The fundamental physicochemical characteristics of 2-Acetamido-6-methylpyridine and 2-

Amino-6-methylpyridine are summarized below. These properties are crucial in determining the

behavior and suitability of these compounds in various experimental and formulation settings.
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Property
2-Acetamido-6-
methylpyridine

2-Amino-6-methylpyridine

IUPAC Name
N-(6-methyl-2-

pyridinyl)acetamide[1]
6-methylpyridin-2-amine[2]

Synonyms
6-Acetamido-2-picoline, N-(6-

methyl-2-pyridyl)acetamide[3]

6-Amino-2-picoline, 2-Amino-6-

picoline[4][5]

Molecular Formula C₈H₁₀N₂O[1] C₆H₈N₂[2]

Molecular Weight 150.18 g/mol [1] 108.14 g/mol [2]

Appearance
Off-white to white crystalline

powder

Off-white to yellow crystalline

solid[6]

Melting Point 87.0 - 91.0 °C 40 - 45 °C[4][7]

Boiling Point 321.6 ± 22.0 °C at 760 mmHg 208 - 209 °C[4][8]

Water Solubility

Favorable solubility

characteristics noted, though

quantitative data is not readily

available.[9]

Freely soluble[4][6]

pKa Not available 7.41 (at 25°C)[5][10]

LogP 0.8 (Computed)[1]
1.08 (Experimental), 0.4

(Computed)[2][6]

Experimental Protocols for Physicochemical
Property Determination
Accurate determination of physicochemical properties is paramount in chemical research. The

following sections detail the standard experimental methodologies for the properties listed

above.

Melting Point Determination
The melting point is a critical indicator of purity. The capillary method is a widely used

technique for its determination.
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Methodology:

A small, powdered sample of the crystalline solid is packed into a capillary tube sealed at

one end.

The capillary tube is placed in a heating apparatus, such as a Mel-Temp or Thiele tube, in

close proximity to a thermometer.

The sample is heated at a controlled rate.

The temperature at which the solid first begins to melt and the temperature at which the

entire sample becomes a liquid are recorded as the melting point range. A narrow range

typically indicates a high degree of purity.
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Sample Preparation (Dry, Powdered)

Pack Sample into Capillary Tube

Place in Melting Point Apparatus

Heat Sample at a Controlled Rate

Observe and Record Melting Range

 

Place Liquid in Test Tube

Invert Sealed Capillary in Liquid

Heat the Assembly Gently

Observe Continuous Stream of Bubbles

Cool and Record Temperature of Liquid Entry into Capillary
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Measure a Known Volume of Solvent

Add a Weighed Amount of Solute

Agitate to Dissolve

Repeat Addition until Saturation

Is solute fully dissolved?

Calculate Solubility (mass of solute/volume of solvent)

 

Prepare Buffer Solutions of Varying pH

Add Compound to Each Buffer

Measure UV-Vis Absorbance

Plot Absorbance vs. pH

Determine pKa from Inflection Point
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Dissolve Compound in n-Octanol/Water

Shake to Equilibrate

Separate the Two Phases

Measure Concentration in Each Phase

Calculate LogP

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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